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Compound of Interest

Compound Name: ARC 239

Cat. No.: B1665597

Essential Safety and Handling Guide for ARC 239

This guide provides crucial safety, handling, and disposal information for ARC 239, a selective
0o2B-adrenoceptor antagonist, intended for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety.

Hazard Identification and Classification

ARC 239 is classified under the Globally Harmonized System (GHS) with the following
hazards:

e Acute Oral Toxicity (Category 4), H302: Harmful if swallowed.[1]

e Hazardous to the aquatic environment, acute hazard (Category 1), H400: Very toxic to
aquatic life.[1]

e Hazardous to the aquatic environment, long-term hazard (Category 1), H410: Very toxic to
aquatic life with long lasting effects.[1]

The signal word for this substance is Warning.[1]

Quantitative Data Summary
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Data Point Value Source

o Acute toxicity, oral (Category
GHS Classification 2 [1]

Hazardous to the aquatic
environment, acute hazard [1]

(Category 1)

Hazardous to the aquatic

environment, long-term hazard  [1]

(Category 1)
Molecular Weight 480.43 g/mol [1]
Occupational Exposure Limits No data available [1]

Operational and Disposal Plans

Strict adherence to the following protocols is mandatory for the safe handling and disposal of
ARC 239.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following
equipment must be worn at all times when handling ARC 239:

o Eye Protection: Safety goggles with side-shields are required.[1]
e Hand Protection: Wear appropriate protective gloves.[1]

» Skin and Body Protection: An impervious lab coat or clothing is necessary to prevent skin
contact.[1]

» Respiratory Protection: A suitable respirator should be used, especially when handling the
substance in powdered form or when generating aerosols.[1]

Handling and Storage Procedures

Engineering Controls:
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e Work in a well-ventilated area.[1]

o A safety shower and eye wash station must be readily accessible.[1]

Safe Handling Practices:

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the designated handling area.[1]

Avoid breathing dust, vapors, or mist.[1]

Prevent the release of the substance into the environment.[1]
Storage:

o Store in a tightly sealed container in a cool, dry place. The chemical is stable under
recommended storage conditions.[1]

e Incompatible materials to avoid include strong acids/alkalis and strong oxidizing/reducing
agents.[1]

Emergency Procedures
In Case of Accidental Exposure:

o Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to
ensure thorough rinsing. Seek prompt medical attention.[1]

o Skin Contact: Rinse the affected skin area thoroughly with water. Remove contaminated
clothing and shoes and seek medical advice.[1]

 Ingestion: Rinse mouth with water.[1] Do not induce vomiting. Call a physician or poison
control center immediately.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, provide artificial respiration. Seek immediate medical attention.

Spill Response:
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» Evacuate personnel from the spill area.
e Ensure adequate ventilation.
o Wear full personal protective equipment.[1]

o Prevent further leakage or spillage. Do not allow the chemical to enter drains or water
courses.[1]

 For liquid spills, absorb with a finely-powdered liquid-binding material (e.g., diatomite,
universal binders).[1] For solid spills, carefully sweep or scoop up the material, avoiding dust
generation.

o Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

e Collect all contaminated materials in a suitable, labeled container for disposal.[1]

Disposal Plan

» Dispose of ARC 239 and its container in accordance with all local, state, and federal
regulations.[1]

e Due to its high toxicity to aquatic life, prevent release into the environment.[1]
o Contact a licensed professional waste disposal service to dispose of this material.

Mechanism of Action: Signaling Pathway

ARC 239 functions as a selective antagonist for the a2B-adrenergic receptor, which is a G
protein-coupled receptor (GPCR). The diagram below illustrates the inhibitory effect of ARC
239 on the a2B-adrenoceptor signaling pathway.
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Caption: Mechanism of ARC 239 as an a2B-adrenoceptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling ARC 239].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665597#personal-protective-equipment-for-
handling-arc-239]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1665597?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665597?utm_src=pdf-body
https://www.benchchem.com/product/b1665597?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-12709A/ARC-239-dihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1665597#personal-protective-equipment-for-handling-arc-239
https://www.benchchem.com/product/b1665597#personal-protective-equipment-for-handling-arc-239
https://www.benchchem.com/product/b1665597#personal-protective-equipment-for-handling-arc-239
https://www.benchchem.com/product/b1665597#personal-protective-equipment-for-handling-arc-239
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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